4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-4-phenylpiperidine-4-carbonitrile
• InChI: InChI=1S/C19H20N2O2S/c1-16-7-9-18(10-8-16)24(22,23)21-13-11-19(15-20,12-14-21)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3
• InChI Key: RQTVIKMRXYJTDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)(C#N)C3=CC=CC=C3
• Molecular Formula: C19H20N2O2S
• DSSTOX Substance ID: DTXSID80179243
• Molecular Weight: 340.4 g/mol
• CAS RN: 24476-55-9

Description

4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile, also known as this compound or this compound, is a synthetic compound that has been studied for its potential therapeutic and medicinal applications. The compound has been studied for its ability to modulate and inhibit the activity of various enzymes and proteins, and its ability to interact with a variety of cellular targets.

Biochemical Analysis

Biochemical Properties

4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to bind with certain cytochrome P450 enzymes, which are crucial for the metabolism of various substances in the body . The nature of these interactions often involves inhibition or modulation of enzyme activity, which can lead to changes in metabolic pathways.

Cellular Effects

The effects of this compound on cells are diverse. It can influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to alter the expression of genes involved in oxidative stress response and apoptosis . Additionally, it can affect cellular metabolism by modulating the activity of key metabolic enzymes, leading to changes in energy production and utilization.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites or allosteric sites . This binding can lead to changes in the enzyme’s conformation and activity, ultimately affecting various biochemical pathways. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that the compound remains stable under certain conditions but can degrade over time when exposed to light or heat . Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including changes in cell viability and proliferation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of enzyme activity and gene expression . At higher doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s impact becomes more pronounced beyond a certain dosage level.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in the metabolism of drugs and other xenobiotics . These interactions can lead to changes in metabolic flux and metabolite levels, affecting the overall metabolic balance in cells.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions can influence the compound’s localization and accumulation in different cellular compartments. The compound’s distribution can also affect its activity and function, as it may preferentially accumulate in certain tissues or organelles.

Subcellular Localization

The subcellular localization of this compound is an important aspect of its activity. It has been observed to localize in specific cellular compartments, such as the mitochondria and endoplasmic reticulum . This localization can be directed by targeting signals or post-translational modifications that guide the compound to its site of action. The compound’s activity and function can be influenced by its subcellular localization, as it may interact with different biomolecules in different compartments.

Synthesis routes and methods

Procedure details

17.2 g (89.8 mmol) of 4-methylbenzenesulfonyl chloride dissolved in 150 mL of dichloromethane are added to a solution of 20 g (89.8 mmol) of 4-phenylpiperidine-4-carbonitrile and 28 mL of triethylamine in 200 mL of dichloromethane. The reaction mixture is stirred for 1 hour at room temperature. The reaction is stopped by adding 200 mL of water, and is then extracted with dichloromethane. The organic phases are combined and dried over sodium sulfate. The solvents are evaporated off and the residue is then taken up in diethyl ether and filtered off. 30.3 g of 4-phenyl-1-(toluene-4-sulfonyl)piperidin-4-carbonitrile in the form of a white powder are obtained in a yield of 99%.